Cas no 86024-88-6 (N-(1-Methylprop-2-yn-1-yl)cyclohexanamine)

• Product Name: N-(1-Methylprop-2-yn-1-yl)cyclohexanamine
• CAS No: 86024-88-6
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• MDL: MFCD16618461
• CID: 4717736
• PubChem ID: 14919839
• Update Time: 2025-05-22

N-(1-Methylprop-2-yn-1-yl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-(1-methylprop-2-yn-1-yl)cyclohexanamine
• N-(but-3-yn-2-yl)cyclohexanamine
• cyclohexyl(1-methylprop-2-yn-1-yl)amine
• T4037
• LS-04488
• 86024-88-6
• CS-0362367
• MFCD16618461
• AKOS005174310
• ALBB-014262
• N-but-3-yn-2-ylcyclohexanamine
• G71919
• N-(1-Methylprop-2-yn-1-yl)cyclohexanamine

• MDL： MFCD16618461
• Inchi： 1S/C10H17N/c1-3-9(2)11-10-7-5-4-6-8-10/h1,9-11H,4-8H2,2H3
• InChI Key： RJUDENKDQFXMGK-UHFFFAOYSA-N
• SMILES： N(C(C#C)C)C1CCCCC1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2.1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 239.6±13.0 °C at 760 mmHg
• Flash Point: 97.3±15.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(1-Methylprop-2-yn-1-yl)cyclohexanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1-Methylprop-2-yn-1-yl)cyclohexanamine

Recent Advances in the Study of N-(1-Methylprop-2-yn-1-yl)cyclohexanamine (CAS: 86024-88-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound N-(1-Methylprop-2-yn-1-yl)cyclohexanamine (CAS: 86024-88-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have demonstrated that 86024-88-6 serves as a valuable scaffold for the development of novel psychoactive substances and central nervous system (CNS) targeting drugs. The compound's structural characteristics, particularly the propargylamine moiety and cyclohexyl group, make it an interesting candidate for medicinal chemistry optimization. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a precursor for developing selective monoamine oxidase inhibitors with improved blood-brain barrier penetration.

In terms of synthetic methodology, researchers have made significant progress in optimizing the production of 86024-88-6. A team at the University of California recently reported (2024) an improved synthetic route with higher yield (78%) and better enantioselectivity compared to previous methods. The new approach utilizes a copper-catalyzed alkyne-amine coupling reaction, which offers advantages in terms of atom economy and environmental impact.

Pharmacological investigations have revealed that N-(1-Methylprop-2-yn-1-yl)cyclohexanamine exhibits moderate affinity for σ receptors (σ1 Ki = 156 nM, σ2 Ki = 342 nM), suggesting potential applications in neuropathic pain management and neurodegenerative diseases. However, researchers caution that further structure-activity relationship studies are needed to improve selectivity and reduce off-target effects.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes have identified CYP2D6 as the primary enzyme responsible for the metabolism of 86024-88-6. This information is crucial for predicting potential drug-drug interactions and personalizing therapeutic regimens in future clinical applications.

The compound has also shown promise in chemical biology applications as a versatile building block for probe development. A 2024 Nature Chemical Biology publication demonstrated its utility in creating activity-based protein profiling reagents, particularly for studying amine-processing enzymes in complex biological systems.

Regulatory agencies have begun monitoring 86024-88-6 due to its structural similarity to controlled substances. The European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) included it in their 2023 early warning system report, highlighting the need for continued research into its pharmacological properties and potential abuse liability.

Future research directions include exploring the compound's potential in developing novel antidepressants and neuroprotective agents, as well as investigating its use as a synthetic intermediate for more complex pharmaceutical compounds. The unique combination of structural features in 86024-88-6 continues to make it a molecule of significant interest in both academic and industrial research settings.